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Compound of Interest

Compound Name: 1,5-Dimethylnaphthalene

Cat. No.: B047167 Get Quote

An In-depth Technical Guide to 1,5-Dimethylnaphthalene

This technical guide provides a comprehensive overview of 1,5-Dimethylnaphthalene,

including its chemical identity, physical and chemical properties, safety and handling protocols,

and known applications. The information is intended for researchers, scientists, and

professionals in drug development and other scientific fields.

Chemical Identification
Chemical Name: 1,5-Dimethylnaphthalene[1][2][3][4] Synonyms: Naphthalene, 1,5-dimethyl-;

1,5-DMN[1][2] CAS Number: 571-61-9[1][3][4][5][6][7][8] Molecular Formula: C₁₂H₁₂[1][2][3][4]

[5][6] Molecular Weight: 156.22 g/mol [1][2]

Physical and Chemical Properties
The physical and chemical properties of 1,5-Dimethylnaphthalene are summarized in the

table below. The compound is a white crystalline solid under standard conditions.[2][9]
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Property Value Source

Melting Point 77-82 °C [6][7]

78-82 °C [8][9]

82.00 °C [10]

79.5-83.5 °C [4]

Boiling Point 265-266 °C [6][7][8][9]

265.00 °C [10]

Density 1.0464 g/cm³ (estimate) [6]

1.0060 g/cm³ [11]

Vapor Pressure 0.015 mmHg @ 25 °C (est) [10]

0.0084 mmHg [2]

0.0149 mmHg @ 25°C [6]

Flash Point 233.00 °F (111.40 °C) (est) [10]

logP (o/w) 4.380 [10]

Appearance White crystalline solid [2][9]

White crystalline powder (est) [10]

Crystals or powder or

crystalline powder or flakes
[4]

Solubility
1,5-Dimethylnaphthalene is generally insoluble in water but soluble in alcohol.[10][11] Its low

water solubility is attributed to its hydrophobic nature.[11]
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Solvent Solubility Source

Water
2.74 mg/L @ 25 °C

(experimental)
[10]

Insoluble [11]

Alcohol Soluble [10]

Organic Solvents
Slightly soluble in nonpolar or

low polarity solvents
[11]

Safety and Hazards
1,5-Dimethylnaphthalene is classified as an irritant.[2] The GHS classification indicates that it

causes skin and serious eye irritation, and may cause respiratory irritation.[2][12]

GHS Hazard Information:[2]

Code Description Class

H315 Causes skin irritation Skin Irrit. 2

H319 Causes serious eye irritation Eye Irrit. 2

H335 May cause respiratory irritation STOT SE 3

Precautionary Statements:[12]
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Code Description

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/ eye protection/ face

protection.

P302 + P352 IF ON SKIN: Wash with plenty of water.

P332 + P313
If skin irritation occurs: Get medical advice/

attention.

P337 + P313
If eye irritation persists: Get medical advice/

attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9][12]

Ensure adequate ventilation and prevent dust dispersion.[12]

Wear appropriate personal protective equipment, including gloves and safety goggles.[9][12]

Store in a dry, cool, and well-ventilated place with tightly closed containers.[9]

First-Aid Measures:[12]

Inhalation: Remove to fresh air. Seek medical attention if you feel unwell.

Skin Contact: Remove contaminated clothing and wash skin with plenty of water. If irritation

occurs, seek medical attention.

Eye Contact: Rinse with plenty of water. Remove contact lenses if present and easy to do. If

irritation persists, seek medical attention.

Ingestion: Rinse mouth and seek medical advice.
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Experimental Protocols
Purification Method
A common method for the purification of 1,5-Dimethylnaphthalene is crystallization.[7]

Protocol:

Dissolve the crude 1,5-Dimethylnaphthalene in 85% aqueous ethanol.

Allow the solution to cool, inducing crystallization of the purified compound.

Collect the crystals by filtration.

Dry the crystals to remove residual solvent.

Purification Workflow of 1,5-Dimethylnaphthalene
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Cooling Collect crystals
by filtration

Separation Dry purified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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